Cas no 70044-82-5 (2-(1,3-benzodioxol-5-yl)-N-(2-phenylethyl)ethanamine hydrobromide)

• Product Name: 2-(1,3-benzodioxol-5-yl)-N-(2-phenylethyl)ethanamine hydrobromide
• CAS No: 70044-82-5
• MF: C₁₇H₂₀BrNO₂
• MW: 350.250204086304
• CID: 1740618
• PubChem ID: 3053494
• Update Time: 2025-04-21

2-(1,3-benzodioxol-5-yl)-N-(2-phenylethyl)ethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-N-(2-phenylethyl)ethanamine hydrobromide
• N-[2-(1,3-benzodioxol-5-yl)ethyl]-2-phenylethanamine,hydrobromide
• 3,4-Methylenedioxy-N-phenethylphenethylamine hydrobromide
• Phenethylamine, 3,4-methylenedioxy-N-phenethyl-, hydrobromide
• 70044-82-5
• DTXSID20220324

• Inchi： 1S/C17H19NO2.BrH/c1-2-4-14(5-3-1)8-10-18-11-9-15-6-7-16-17(12-15)20-13-19-16;/h1-7,12,18H,8-11,13H2;1H
• InChI Key： ZEFKIGGSHYZLQK-UHFFFAOYSA-N
• SMILES： Br.O1COC2=CC=C(C=C12)CCNCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.0678
• Monoisotopic Mass: 349.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49